Cas no 23784-64-7 (2-Propenamide, 3-(4-chlorophenyl)-N-(1-methylethyl)-)

• Product Name: 2-Propenamide, 3-(4-chlorophenyl)-N-(1-methylethyl)-
• CAS No: 23784-64-7
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 238630
• PubChem ID: 692372
• Update Time: 2025-04-19

2-Propenamide, 3-(4-chlorophenyl)-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(4-chlorophenyl)-N-(1-methylethyl)-
• 3-(4-chlorophenyl)-N-propan-2-ylprop-2-enamide
• 23784-64-7
• DTXSID60351146

• Inchi： 1S/C12H14ClNO/c1-9(2)14-12(15)8-5-10-3-6-11(13)7-4-10/h3-9H,1-2H3,(H,14,15)
• InChI Key： SKXBAIGWUUQJRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC(NC(C)C)=O

Computed Properties

• Exact Mass: 223.07652
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1